Cas no 2172605-48-8 (4-(chloromethyl)-1-cyclopentyl-5-methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-cyclopentyl-5-methyl-1H-1,2,3-triazole
• CAS No: 2172605-48-8
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 6266758
• PubChem ID: 165602730
• Update Time: 2025-10-30

4-(chloromethyl)-1-cyclopentyl-5-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-cyclopentyl-5-methyl-1H-1,2,3-triazole
• 2172605-48-8
• EN300-1595086

• Inchi： 1S/C9H14ClN3/c1-7-9(6-10)11-12-13(7)8-4-2-3-5-8/h8H,2-6H2,1H3
• InChI Key： NNGVVARWMNVLJH-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N(C2CCCC2)N=N1

Computed Properties

• Exact Mass: 199.0876252g/mol
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-cyclopentyl-5-methyl-1H-1,2,3-triazole

Comprehensive Overview of 4-(chloromethyl)-1-cyclopentyl-5-methyl-1H-1,2,3-triazole (CAS No. 2172605-48-8)

The compound 4-(chloromethyl)-1-cyclopentyl-5-methyl-1H-1,2,3-triazole (CAS No. 2172605-48-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This triazole derivative combines a chloromethyl group with a cyclopentyl substituent, offering versatile reactivity for further functionalization. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for novel small molecule therapeutics targeting protein-protein interactions.

Recent trends in medicinal chemistry highlight the importance of 1,2,3-triazole scaffolds, as evidenced by their presence in FDA-approved drugs like tazobactam. The chloromethyl moiety in this compound provides an excellent handle for click chemistry applications, aligning with current interests in bioconjugation techniques. Many researchers searching for "triazole synthesis methods" or "chloromethyl heterocycles" will find this compound particularly relevant for their work in developing bioactive compounds.

From a structural perspective, the cyclopentyl group contributes to enhanced lipophilicity, which is crucial for improving membrane permeability in drug candidates - a key consideration in modern ADMET optimization. The presence of both chloromethyl and methyl substituents on the triazole ring creates interesting electronic effects that influence the compound's reactivity pattern. This makes CAS No. 2172605-48-8 valuable for studies investigating structure-activity relationships in medicinal chemistry programs.

The synthetic utility of this compound extends beyond pharmaceuticals. In material science, such functionalized triazoles are being explored for creating advanced polymers with specific thermal and mechanical properties. The chloromethyl group allows for easy incorporation into polymer backbones or surface modifications, addressing current research needs in "smart materials design" and "functional coatings".

Analytical characterization of 4-(chloromethyl)-1-cyclopentyl-5-methyl-1H-1,2,3-triazole typically involves advanced techniques like NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These methods are essential for researchers who frequently search for "triazole characterization protocols" or "heterocyclic compound analysis". The compound's stability profile makes it suitable for various storage conditions, though proper handling of the chloromethyl functionality is recommended.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable routes to such triazole derivatives. The compound's structure presents opportunities for exploring catalytic processes and atom-economical transformations, topics frequently searched by chemists concerned with "sustainable synthesis" methods. Its molecular weight (212.69 g/mol) and moderate polarity make it amenable to various purification techniques commonly used in organic laboratories.

The 1,2,3-triazole core is known for its metabolic stability, making derivatives like this valuable in addressing current challenges in "drug metabolism" and "pharmacokinetic optimization". The combination of cyclopentyl and methyl groups offers a balance between steric bulk and conformational flexibility - a design strategy increasingly important in fragment-based drug discovery approaches that dominate modern pharmaceutical research.

From a commercial perspective, the demand for such specialized heterocyclic building blocks continues to rise, driven by pharmaceutical companies' need for novel chemical diversity in their screening libraries. The unique combination of substituents in this particular triazole derivative makes it stand out among related compounds available to researchers working on "targeted drug delivery" systems or "enzyme inhibitor" development.

Future research directions for this compound may include exploration of its metal coordination chemistry, given the triazole ring's ability to act as a ligand. This aspect connects with current interests in "bioinorganic chemistry" and "metallodrug design". Additionally, its potential application in developing fluorescent probes or imaging agents could be valuable for researchers investigating "molecular diagnostics" tools.